Cas no 2228541-42-0 (tert-butyl N-{3-amino-2-2-(dimethylamino)pyridin-3-yl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(dimethylamino)pyridin-3-yl-2-methylpropyl}carbamate
• CAS No: 2228541-42-0
• MF: C₁₆H₂₈N₄O₂
• MW: 308.419123649597
• CID: 5946113
• PubChem ID: 165826962
• Update Time: 2025-05-25

tert-butyl N-{3-amino-2-2-(dimethylamino)pyridin-3-yl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(dimethylamino)pyridin-3-yl-2-methylpropyl}carbamate
• tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate
• 2228541-42-0
• EN300-1901731

• Inchi： 1S/C16H28N4O2/c1-15(2,3)22-14(21)19-11-16(4,10-17)12-8-7-9-18-13(12)20(5)6/h7-9H,10-11,17H2,1-6H3,(H,19,21)
• InChI Key： IXCFLAZEHSYYQZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1=CC=CN=C1N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.22122615g/mol
• Monoisotopic Mass: 308.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl N-{3-amino-2-2-(dimethylamino)pyridin-3-yl-2-methylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate (CAS No. 2228541-42-0)

The compound tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate (CAS No. 2228541-42-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a tert-butyl carbamate group and a dimethylamino-substituted pyridine moiety, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate is its role in structure-activity relationship (SAR) studies. The compound's pyridine core and amino-functionalized side chain provide a versatile scaffold for medicinal chemists to explore modifications that enhance binding affinity and selectivity. Recent studies have highlighted its utility in optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are critical for advancing drug candidates to clinical trials.

In the context of current trends, the demand for high-purity chemical intermediates like CAS No. 2228541-42-0 has surged due to advancements in precision medicine and personalized therapeutics. Researchers frequently search for reliable suppliers and synthetic protocols to obtain this compound, underscoring its importance in modern drug development pipelines. Additionally, the rise of AI-driven drug design has further amplified the need for well-characterized building blocks, making tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate a sought-after reagent in computational chemistry workflows.

From a synthetic chemistry perspective, the preparation of tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate involves multi-step organic transformations, including protection-deprotection strategies and selective functionalization of the pyridine ring. The tert-butyloxycarbonyl (Boc) group in this compound is particularly noteworthy, as it offers stability under various reaction conditions while allowing for facile deprotection when needed. This feature makes it a preferred choice for peptide synthesis and other applications requiring temporary amine protection.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The dimethylamino pyridine fragment is a common pharmacophore in ligands targeting neurotransmitter receptors and transporters. As such, CAS No. 2228541-42-0 is often explored in the context of neurodegenerative diseases and mood disorders, aligning with the broader focus on mental health therapeutics in the pharmaceutical industry.

Quality control and analytical characterization are critical when working with tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These analytical methods are essential for meeting regulatory standards in preclinical and clinical research, further highlighting the compound's significance in compliant drug development processes.

In summary, tert-butyl N-{3-amino-2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropyl}carbamate (CAS No. 2228541-42-0) represents a pivotal intermediate in contemporary medicinal chemistry. Its multifaceted applications—from kinase inhibitor design to CNS-targeted therapeutics—underscore its value in addressing unmet medical needs. As the scientific community continues to explore innovative treatment modalities, this compound is poised to remain a cornerstone in the toolkit of researchers and pharmaceutical developers worldwide.